Cas no 102367-53-3 (9H-Thioxanthene-9,9-dipropanamine,N,N'-dibutyl-, hydrochloride (1:2))

• Product Name: 9H-Thioxanthene-9,9-dipropanamine,N,N'-dibutyl-, hydrochloride (1:2)
• CAS No: 102367-53-3
• MF: C₂₇H₄₂Cl₂N₂S
• MW: 497.606784343719
• CID: 162744
• PubChem ID: 24846981
• Update Time: 2025-04-19

9H-Thioxanthene-9,9-dipropanamine,N,N'-dibutyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-9,9-dipropanamine,N,N'-dibutyl-, hydrochloride (1:2)
• N-[3-[9-[3-(butylamino)propyl]thioxanthen-9-yl]propyl]butan-1-amine,dihydrochloride
• 9H-Thioxanthene-9,9-dipropanamine,N,N'-dibutyl-, dihydrochloride (9CI)
• Thioxanthene-9,9-bis(propylamine),N,N'-dibutyl-, dihydrochloride (7CI)
• DTXSID70144965
• 9H-Thioxanthene-9,9-dipropanamine, N,N'-dibutyl-, dihydrochloride
• Tioxantene 9-bis-(gamma-N-butilaminopropano)dicloridrato
• Thioxanthene-9,9-bis(propylamine), N,N'-dibutyl-, dihydrochloride
• 102367-53-3
• Tioxantene 9-bis-(gamma-N-butilaminopropano)dicloridrato [Italian]
• N,N'-Dibutyl-thioxanthene-9,9-bis(propylamine) dihydrochloride

• Inchi： 1S/C27H40N2S.2ClH/c1-3-5-19-28-21-11-17-27(18-12-22-29-20-6-4-2)23-13-7-9-15-25(23)30-26-16-10-8-14-24(26)27;;/h7-10,13-16,28-29H,3-6,11-12,17-22H2,1-2H3;2*1H
• InChI Key： QKSGOYKQWHXFMZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2C(C2C=CC=CC1=2)(CCCNCCCC)CCCNCCCC

Computed Properties

• Exact Mass: 496.244576g/mol
• Monoisotopic Mass: 496.244576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 414
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 497.6g/mol
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.36000
• LogP: 9.16290